Cas no 20935-77-7 (Piperidine, tetrafluoroborate(1-) (8CI,9CI))

• Product Name: Piperidine, tetrafluoroborate(1-) (8CI,9CI)
• CAS No: 20935-77-7
• MF: C₅H₁₁BF₄N
• MW: 171.952155351639
• CID: 1396904
• Update Time: 2025-10-28

Piperidine, tetrafluoroborate(1-) (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Piperidine, tetrafluoroborate(1-)
• Piperidine, tetrafluoroborate(1-) (8CI,9CI)
• Piperidinium tetrafluoroborate
• Piperidine, tetrafluoroborate

• Inchi： 1S/C5H11N.BF4/c1-2-4-6-5-3-1;2-1(3,4)5/h6H,1-5H2;/q;-1
• InChI Key： QPCRAOJWVQNKQC-UHFFFAOYSA-N
• SMILES： [B-](F)(F)(F)F.N1CCCCC1

Additional information on Piperidine, tetrafluoroborate(1-) (8CI,9CI)

Piperidine, tetrafluoroborate(1-) (8CI,9CI) and Its Applications in Modern Chemical Research

The compound with the CAS number 20935-77-7, known as Piperidine, tetrafluoroborate(1-) (8CI,9CI), represents a fascinating area of study within the realm of organofluorine chemistry. Piperidine derivatives have long been recognized for their versatile applications in pharmaceuticals, agrochemicals, and materials science. The introduction of fluorine atoms into the piperidine ring system significantly enhances the compound's reactivity and stability, making it a valuable building block for synthetic chemistry.

In recent years, significant advancements have been made in understanding the role of fluorinated piperidine derivatives in medicinal chemistry. The unique electronic properties of fluorine atoms can modulate the bioactivity of molecules, leading to improved pharmacokinetic profiles. For instance, studies have shown that the presence of a tetrafluoroborate(1-) moiety can enhance the metabolic stability of drug candidates, thereby increasing their therapeutic efficacy. This has prompted researchers to explore novel synthetic routes to incorporate such functionalities into biologically active molecules.

The synthesis of Piperidine, tetrafluoroborate(1-) (8CI,9CI) involves careful consideration of reaction conditions and reagent selection to ensure high yield and purity. Recent methodologies have focused on green chemistry principles, utilizing catalytic systems that minimize waste and energy consumption. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce fluorine atoms into the piperidine scaffold efficiently. These approaches not only improve the sustainability of the synthesis but also enhance scalability for industrial applications.

One of the most intriguing aspects of fluorinated piperidine derivatives is their potential in drug discovery. The tetrafluoroborate(1-) anion can serve as a pharmacophore, influencing both the solubility and binding affinity of drug molecules. Recent computational studies have demonstrated that incorporating this group can lead to more potent inhibitors of enzyme targets relevant to diseases such as cancer and inflammation. These findings highlight the importance of fluorinated piperidines in developing next-generation therapeutics.

Moreover, the material science applications of Piperidine, tetrafluoroborate(1-) (8CI,9CI) are equally compelling. Fluorinated piperidine derivatives exhibit remarkable properties such as high thermal stability and chemical resistance, making them suitable for use in advanced materials. For instance, they have been explored as components in liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs), where their ability to enhance electron transport properties is highly beneficial. These developments underscore the broad utility of this class of compounds beyond pharmaceuticals.

In conclusion, the compound Piperidine, tetrafluoroborate(1-) (8CI,9CI) with CAS number 20935-77-7 continues to be a subject of intense research interest due to its diverse applications. The integration of fluorine into the piperidine framework opens up new possibilities in medicinal chemistry, materials science, and catalysis. As synthetic methodologies evolve and our understanding deepens, it is anticipated that this compound will play an even more significant role in future scientific advancements.